Cas no 882228-95-7 (3-(5-chlorothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 882228-95-7
• MF: C₁₄H₉ClN₂O₂S
• MW: 304.751460790634
• CID: 3094772
• PubChem ID: 976634
• Update Time: 2025-04-21

3-(5-chlorothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• EN300-55989
• STL489074
• CS-0251760
• 3-(5-chlorothiophen-2-yl)-1-phenylpyrazole-4-carboxylic acid
• AKOS001043994
• HKB22895
• 3-(5-chlorothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylicacid
• Z56945397
• 882228-95-7

• Inchi： 1S/C14H9ClN2O2S/c15-12-7-6-11(20-12)13-10(14(18)19)8-17(16-13)9-4-2-1-3-5-9/h1-8H,(H,18,19)
• InChI Key： KTIBMSOLDOLGQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(C(=O)O)=CN(C3C=CC=CC=3)N=2)S1

Computed Properties

• Exact Mass: 304.0073264Da
• Monoisotopic Mass: 304.0073264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 469.5±40.0 °C at 760 mmHg
• Flash Point: 237.8±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(5-chlorothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles